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Compound of Interest

Compound Name:
O-Benzyl Posaconazole-4-

hydroxyphenyl-d4

Cat. No.: B12412611 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides comprehensive information on the commercial availability of

posaconazole analytical standards, detailed experimental protocols for their use, and

visualizations of relevant biological and analytical workflows. This resource is intended to

support research, development, and quality control activities involving this critical antifungal

agent.

Commercial Availability of Posaconazole Analytical
Standards
The acquisition of high-purity, well-characterized analytical standards is fundamental to

achieving accurate and reproducible results in any research or clinical setting. Posaconazole

analytical standards are commercially available from a variety of reputable suppliers in different

formats to suit diverse analytical needs. These include neat powders, solutions in various

organic solvents, and stable isotope-labeled internal standards for mass spectrometry-based

quantification.

Below is a summary of commercially available posaconazole analytical standards from

prominent suppliers. Researchers are advised to consult the suppliers' websites and

Certificates of Analysis (COA) for the most current and detailed information.
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Supplier Product Name
Catalog
Number
(Example)

Purity Format

Cerilliant (a

brand of

MilliporeSigma)

Posaconazole P-103

Not specified,

Certified

Reference

Material

2.0 mg/mL in

Methanol[1]

Posaconazole-

D4

P-108 / P-108-

1ML

Not specified,

Certified

Reference

Material

1.0 mg/mL in

Methanol[2]

SynZeal

Research
Posaconazole

SZ-P022161

(example for an

impurity)

High Purity

Neat Powder,

Impurities,

Metabolites,

Stable

Isotopes[3]

MedChemExpres

s

Posaconazole

(Standard)
HY-17373R 99.84%

Neat Powder

(Solid)[4]

GLP Pharma

Standards
Posaconazole GL-P0501 High Purity

Neat Powder,

API Impurities[5]

Shimadzu Posaconazole C3461 ≥ 98.00 %

Neat Powder (1

mg, 5 mg, 10

mg, 25 mg, 100

mg)[6]

LGC Standards Posaconazole TRC-P689600

Not specified,

manufactured

under ISO/IEC

17025

Neat Powder,

Impurities, Stable

Isotope

Labeled[7]

Sigma-Aldrich (a

brand of

MilliporeSigma)

Posaconazole,

VETRANAL®,

analytical

standard

32103
Analytical

Standard Grade
Neat Powder[8]
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Posaconazole,

≥98% (HPLC)
SML2287 ≥98% (HPLC) Neat Powder[9]

Experimental Protocols
Accurate quantification of posaconazole in various matrices is crucial for therapeutic drug

monitoring, pharmacokinetic studies, and quality control of pharmaceutical formulations. High-

Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS) are the most common analytical techniques employed.

Stability-Indicating HPLC Method for Posaconazole Bulk
Assay
This protocol is adapted from a validated stability-indicating HPLC method for the determination

of posaconazole in bulk drug substance.[10]

a. Standard Solution Preparation:

Accurately weigh and dissolve the posaconazole reference standard in methanol to obtain a

stock solution with a concentration of 100.0 μg/mL.

Dilute this stock solution with methanol to yield a final working standard concentration of 30.0

μg/mL.

Filter the final solution through a 0.45 μm membrane filter before injection.

b. Chromatographic Conditions:

Instrument: Shimadzu Prominence Liquid Chromatograph or equivalent, equipped with a

pump, auto-sampler, and PDA detector.

Column: Shim-pack C8 (250 × 4.6 mm; 5 μm).

Mobile Phase: Methanol-water (75:25; v/v), prepared fresh daily, filtered, and sonicated.

Flow Rate: 1.0 mL/min (isocratic elution).
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Column Temperature: 25 ± 1°C.

Injection Volume: 20 μL.

Detection Wavelength: 260 nm.

Retention Time: Approximately 8.5 minutes.

LC-MS/MS Method for Quantification of Posaconazole in
Human Plasma
This protocol is based on a validated LC-MS/MS method for the determination of posaconazole

concentrations in human plasma, suitable for pharmacokinetic studies.[11][12]

a. Standard and Quality Control (QC) Sample Preparation:

Prepare a stock solution of posaconazole in methanol.

Spike blank human plasma with the working standard solutions to prepare calibration

standards at concentrations ranging from 2 to 1000 ng/mL.

Prepare QC samples at low, medium, and high concentrations (e.g., 2, 100, and 1000

ng/mL) from a separate weighing of the reference standard.

Use a stable isotope-labeled internal standard, such as Posaconazole-d4, for improved

accuracy.

b. Sample Preparation (Protein Precipitation):

To a plasma sample, add an appropriate volume of acetonitrile containing the internal

standard.

Vortex mix and centrifuge to precipitate proteins.

Transfer the supernatant and inject an aliquot into the LC-MS/MS system.

c. LC-MS/MS Conditions:
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LC System: High-performance liquid chromatography system.

Mass Spectrometer: Triple quadrupole mass spectrometer with an electrospray ionization

(ESI) source.

Mobile Phase: Acetonitrile, water, and formic acid (e.g., 55:45:0.1, v/v/v).

Flow Rate: 0.25 mL/min.

Detection: Multiple Reaction Monitoring (MRM) in positive ion mode.

Visualizations
Posaconazole Mechanism of Action: Inhibition of
Ergosterol Biosynthesis
Posaconazole, like other triazole antifungals, exerts its therapeutic effect by disrupting the

integrity of the fungal cell membrane. It specifically targets and inhibits the enzyme lanosterol

14α-demethylase, which is a critical enzyme in the ergosterol biosynthesis pathway.[9][13]

Ergosterol is the primary sterol in fungal cell membranes, analogous to cholesterol in

mammalian cells, and is essential for maintaining membrane fluidity and function. Inhibition of

this enzyme leads to a depletion of ergosterol and an accumulation of toxic methylated sterol

precursors, ultimately inhibiting fungal growth.[13][14][15]
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Posaconazole Mechanism of Action
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Caption: Posaconazole inhibits lanosterol 14α-demethylase in the fungal ergosterol

biosynthesis pathway.
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Typical Experimental Workflow for Therapeutic Drug
Monitoring of Posaconazole
Therapeutic drug monitoring (TDM) of posaconazole is often performed to ensure optimal drug

exposure, especially in critically ill or immunocompromised patients. The following diagram

illustrates a typical workflow for TDM using an LC-MS/MS-based method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Posaconazole | Certified Solutions Standards | Certified Reference Materials - Cerilliant
[cerilliant.com]

2. Posaconazole-D4 | Certified Solutions Standards | Certified Reference Materials -
Cerilliant [cerilliant.com]

3. Posaconazole Impurities | SynZeal [synzeal.com]

4. medchemexpress.com [medchemexpress.com]

5. glppharmastandards.com [glppharmastandards.com]

6. schd-shimadzu.com [schd-shimadzu.com]

7. Posaconazole | CAS 171228-49-2 | LGC Standards [lgcstandards.com]

8. sigmaaldrich.com [sigmaaldrich.com]

9. go.drugbank.com [go.drugbank.com]

10. Stability-Indicating HPLC Method for Posaconazole Bulk Assay - PMC
[pmc.ncbi.nlm.nih.gov]

11. chemicalbook.com [chemicalbook.com]

12. Liquid chromatography-mass spectrometry method for the quantification of posaconazole
in human plasma: application to pharmacokinetics following single-dose administration in the
fasted state and with a high-fat meal - PubMed [pubmed.ncbi.nlm.nih.gov]

13. What is the mechanism of Posaconazole? [synapse.patsnap.com]

14. researchgate.net [researchgate.net]

15. Posaconazole Is a Potent Inhibitor of Sterol 14α-Demethylation in Yeasts and Molds -
PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [A Technical Guide to the Commercial Availability and
Application of Posaconazole Analytical Standards]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b12412611#commercial-availability-of-
posaconazole-analytical-standards]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b12412611?utm_src=pdf-custom-synthesis
https://www.cerilliant.com/products/catalog/items/details?itemNo=b3d30e3b-857f-4723-900e-7f860747a45c
https://www.cerilliant.com/products/catalog/items/details?itemNo=b3d30e3b-857f-4723-900e-7f860747a45c
https://www.cerilliant.com/products/catalog/items/details?itemNo=81ba1da4-21b3-40c4-a3ff-d1efbb650c4e
https://www.cerilliant.com/products/catalog/items/details?itemNo=81ba1da4-21b3-40c4-a3ff-d1efbb650c4e
https://www.synzeal.com/en/posaconazole
https://www.medchemexpress.com/posaconazole-standard.html
https://glppharmastandards.com/product-details/Posaconazole
https://www.schd-shimadzu.com/en/reference-standards/1454-204678-Posaconazole.html
https://www.lgcstandards.com/MN/en/Posaconazole/p/MM3172.00?queryID=e717ab5517ae78ed342614348835b487
https://www.sigmaaldrich.com/US/en/product/sial/32103
https://go.drugbank.com/drugs/DB01263
https://pmc.ncbi.nlm.nih.gov/articles/PMC3383215/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3383215/
https://www.chemicalbook.com/pdf/en/liquid-chromatography-mass-spectrometry-method-for-the%20quantification-of-posaconazole.pdf
https://pubmed.ncbi.nlm.nih.gov/23556334/
https://pubmed.ncbi.nlm.nih.gov/23556334/
https://pubmed.ncbi.nlm.nih.gov/23556334/
https://synapse.patsnap.com/article/what-is-the-mechanism-of-posaconazole
https://www.researchgate.net/publication/6828162_A_new_broad-spectrum_azole_antifungal_Posaconazole_-_Mechanisms_of_action_and_resistance_spectrum_of_activity
https://pmc.ncbi.nlm.nih.gov/articles/PMC521889/
https://pmc.ncbi.nlm.nih.gov/articles/PMC521889/
https://www.benchchem.com/product/b12412611#commercial-availability-of-posaconazole-analytical-standards
https://www.benchchem.com/product/b12412611#commercial-availability-of-posaconazole-analytical-standards
https://www.benchchem.com/product/b12412611#commercial-availability-of-posaconazole-analytical-standards
https://www.benchchem.com/product/b12412611#commercial-availability-of-posaconazole-analytical-standards
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12412611?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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